2-Chloro-3-fluoro-4-nitropyridine N-oxide
Overview
Description
2-Chloro-3-fluoro-4-nitropyridine N-oxide is a useful research compound. Its molecular formula is C5H2ClFN2O3 and its molecular weight is 192.53 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Fluoropyridines : Direct radiofluorination of pyridine N-oxides, like 2-Chloro-3-fluoro-4-nitropyridine N-oxide, allows for the synthesis of meta-substituted fluoropyridines, which have potential applications in pharmaceuticals and radiopharmaceuticals (Brugarolas et al., 2016).
Organic Synthesis and Catalysis : Compounds like 2-chloro-5-fluoropyridine show properties of high volatility and weak basicity, which are useful in organic synthesis and catalysis (Hand & Baker, 1989).
New Compounds with Unique Properties : Novel synthesis methods for derivatives of nitropyridine N-oxides result in compounds with distinct optical properties and structural features (Jukić et al., 2010).
Crystal Structure Analysis : The study of crystal structures of nitropyridine N-oxides reveals interesting properties like orientational disorder at higher temperatures and attractive intermolecular contacts, which are significant in understanding molecular interactions (Hanuza et al., 2002).
Facile Synthesis Techniques : Development of one-pot methods for direct arylation and alkylation of nitropyridine N-oxides enhances the production efficiency and applicability to a variety of pyridine compounds (Zhang & Duan, 2011).
Antineoplastic Activity : Structural modifications of compounds related to this compound, like arylsulfonylhydrazones of 2-formylpyridine N-oxide, retain antineoplastic activity, showing their potential in cancer treatment (Agrawal & Sartorelli, 1978).
Safety and Hazards
Mechanism of Action
Pharmacokinetics
The compound is predicted to have a boiling point of 428.8±40.0 °C, a density of 1.74±0.1 g/cm3, and is insoluble in water . These properties may influence its bioavailability and pharmacokinetics.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-3-fluoro-4-nitropyridine N-oxide. The compound is a crystalline solid that appears colorless or pale yellow . It has low solubility in solvents and is relatively unstable, prone to explosion under high temperatures, fire, or sunlight . It is a strong oxidizer and can react violently with combustible materials . These properties suggest that the compound’s action and stability could be influenced by environmental factors such as temperature, light, and the presence of other reactive substances .
Properties
IUPAC Name |
2-chloro-3-fluoro-4-nitro-1-oxidopyridin-1-ium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClFN2O3/c6-5-4(7)3(9(11)12)1-2-8(5)10/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQKSCEDCDQGAAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C[N+](=C(C(=C1[N+](=O)[O-])F)Cl)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClFN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40426821 |
Source
|
| Record name | 2-Chloro-3-fluoro-4-nitropyridine N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40426821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
101664-56-6 |
Source
|
| Record name | Pyridine, 2-chloro-3-fluoro-4-nitro-, 1-oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=101664-56-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-3-fluoro-4-nitropyridine N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40426821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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